Cas no 926218-58-8 (2-Amino-1-(3-ethoxy-4-methoxyphenyl)ethan-1-ol)

• Product Name: 2-Amino-1-(3-ethoxy-4-methoxyphenyl)ethan-1-ol
• CAS No: 926218-58-8
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 6016445
• PubChem ID: 16768118
• Update Time: 2025-10-31

2-Amino-1-(3-ethoxy-4-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 926218-58-8
• AKOS000123667
• 2-amino-1-(3-ethoxy-4-methoxyphenyl)ethan-1-ol
• EN300-1825851
• 2-Amino-1-(3-ethoxy-4-methoxyphenyl)ethan-1-ol

• Inchi： 1S/C11H17NO3/c1-3-15-11-6-8(9(13)7-12)4-5-10(11)14-2/h4-6,9,13H,3,7,12H2,1-2H3
• InChI Key： NKFQTALDSKVZNJ-UHFFFAOYSA-N
• SMILES： OC(CN)C1C=CC(=C(C=1)OCC)OC

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-Amino-1-(3-ethoxy-4-methoxyphenyl)ethan-1-ol

Professional Introduction to Compound with CAS No. 926218-58-8 and Product Name: 2-Amino-1-(3-ethoxy-4-methoxyphenyl)ethan-1-ol

The compound in question, identified by the CAS No. 926218-58-8, is a specialized organic molecule with the systematic name 2-Amino-1-(3-ethoxy-4-methoxyphenyl)ethan-1-ol. This compound belongs to the class of phenolic derivatives, characterized by its unique structural features that include both amino and hydroxyl functional groups, as well as ethoxy and methoxy substituents on the aromatic ring. Such structural motifs are of significant interest in the field of pharmaceutical chemistry due to their potential biological activities and interactions with biological targets.

The 2-Amino-1-(3-ethoxy-4-methoxyphenyl)ethan-1-ol molecule exhibits a rich chemical profile that makes it a valuable scaffold for drug discovery and development. The presence of the amino group at the second carbon position and the hydroxyl group at the first carbon position provides multiple sites for chemical modification, enabling the synthesis of analogs with tailored properties. Furthermore, the aromatic ring substituted with ethoxy and methoxy groups introduces specific electronic and steric effects that can influence binding affinity and selectivity in biological assays.

In recent years, there has been growing interest in phenolic derivatives as potential therapeutic agents due to their diverse biological activities. Studies have demonstrated that compounds with similar structural motifs exhibit properties such as antioxidant, anti-inflammatory, and anticancer effects. The 2-Amino-1-(3-ethoxy-4-methoxyphenyl)ethan-1-ol is no exception, and preliminary in vitro studies have suggested its potential in modulating key cellular pathways involved in disease progression.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a selective manner. The combination of polar functional groups and aromatic rings allows for precise tuning of physicochemical properties, such as solubility, lipophilicity, and metabolic stability. These factors are critical for optimizing drug-like characteristics, ensuring that the compound can reach its target site effectively and maintain its activity over time.

Recent advancements in computational chemistry have enabled more efficient screening of candidate compounds like 2-Amino-1-(3-ethoxy-4-methoxyphenyl)ethan-1-ol. Molecular docking simulations and virtual screening have been employed to predict binding interactions with proteins involved in various disease mechanisms. These computational approaches have identified promising leads that can be further optimized through experimental validation.

The synthesis of 2-Amino-1-(3-ethoxy-4-methoxyphenyl)ethan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been utilized to enhance efficiency and selectivity. The development of sustainable synthetic routes is also a priority, as it aligns with global efforts to minimize environmental impact while maintaining high-quality output.

In conclusion, the compound identified by CAS No. 926218-58-8 represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated potential make it a valuable candidate for further investigation in drug discovery programs. As research continues to uncover new applications for phenolic derivatives, compounds like 2-Amino-1-(3-ethoxy-4-methoxyphenyl)ethan-1-ol are poised to play a crucial role in developing novel therapeutic strategies.